4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-propan-2-ylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H21N3O4/c1-13(2)14-3-6-17(7-4-14)25-11-16(10-20(25)26)22-23-21(24-29-22)15-5-8-18-19(9-15)28-12-27-18/h3-9,13,16H,10-12H2,1-2H3
• InChI Key: VIXZYIHHQYKZHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.427. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Compounds containing the 1,2,4-oxadiazole moiety, similar to the chemical structure , have been explored for their potential in organic light-emitting diodes (OLEDs). These materials are investigated for their electron-transporting and hole-blocking capabilities, contributing to more efficient and durable OLED devices. Research on derivatives like 2,5-bis[2-(4-tert-butylphenyl)-1,3,4-oxadiazol-5-yl]pyridine (PDPyDP) illustrates the role of oxadiazole-based compounds in improving light emission and device performance (Wang et al., 2001).

Synthesis and Biological Activity Prediction

The synthesis of novel bicyclic systems containing the 1,2,4-oxadiazole ring, through one-pot condensation, has led to the prediction of biological activities for these compounds. Such research underscores the utility of these molecules in developing new pharmacologically active agents, highlighting the versatility of oxadiazole derivatives in drug discovery and development processes (Kharchenko et al., 2008).

Antioxidant Activity

Derivatives of 1,3,4-oxadiazoles have been synthesized and evaluated for their antioxidant activities. These studies reveal that the structural incorporation of aromatic and heteroaromatic rings into the oxadiazole framework can significantly enhance free radical scavenging activities. This suggests potential applications in developing new antioxidants for pharmaceutical or cosmetic industries (Maheshwari et al., 2011).

Antimycobacterial Agents

Research into novel 1,3,4-oxadiazole and benzothiazolylthioether derivatives has shown promising antimycobacterial activity. Such compounds offer a foundation for developing new therapies against tuberculosis, showcasing the critical role of oxadiazole derivatives in addressing global health challenges (Chavan et al., 2019).

Anticancer Studies

The synthesis and evaluation of 1,2,4-oxadiazole derivatives for anticancer activities have led to the identification of compounds with potent activity against various cancer cell lines. This highlights the potential of oxadiazole derivatives in oncology, contributing to the discovery of new therapeutic agents (Vaidya et al., 2020).